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Compound of Interest

Compound Name: N-Stearoylsphingomyelin

Cat. No.: B15578473 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-Stearoylsphingomyelin is a subtype of sphingomyelin, a class of sphingolipids ubiquitously

found in animal cell membranes. It plays a crucial role in the structural integrity of the

membrane and is particularly abundant in the myelin sheath of nerve cells. Beyond its

structural importance, N-Stearoylsphingomyelin and its metabolites, such as ceramide, are

key players in cellular signaling pathways, influencing processes like apoptosis, cell

proliferation, and inflammation. This guide provides a comprehensive overview of the molecular

structure of N-Stearoylsphingomyelin, methods for its structural determination, and its

involvement in cellular signaling.

Molecular Structure of N-Stearoylsphingomyelin
N-Stearoylsphingomyelin is an amphipathic molecule, possessing both hydrophilic and

hydrophobic regions. Its structure is composed of three primary components: a polar

phosphocholine head group, a sphingosine backbone, and a long-chain fatty acid, which in this

specific case is stearic acid. The sphingosine and stearic acid are linked via an amide bond to

form a ceramide unit.

The systematic IUPAC name for N-Stearoylsphingomyelin is [(E,2S,3R)-3-hydroxy-2-

(octadecanoylamino)octadec-4-enyl] 2-(trimethylazaniumyl)ethyl phosphate.
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Chemical Components
Sphingosine: An 18-carbon amino alcohol with a trans double bond between carbons 4 and

5. It forms the backbone of the molecule.

Stearic Acid: A saturated fatty acid with an 18-carbon chain (18:0). It is attached to the amino

group of the sphingosine backbone.

Phosphocholine: A polar head group consisting of a phosphate group and a choline

molecule. It is attached to the C1 hydroxyl group of the sphingosine backbone.

Visualization of the Molecular Structure
The following diagram illustrates the chemical structure of N-Stearoylsphingomyelin, detailing

the arrangement and connectivity of its constituent atoms.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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